Cas no 608143-12-0 (4-bromo-8-iodoquinoline)

4-bromo-8-iodoquinoline structure
4-bromo-8-iodoquinoline structure
Product Name:4-bromo-8-iodoquinoline
CAS No:608143-12-0
MF:C9H5BrIN
MW:333.95117354393
CID:953574
PubChem ID:17986009
Update Time:2025-04-19

4-bromo-8-iodoquinoline Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-8-iodoquinoline
    • Quinoline,4-bromo-8-iodo
    • SCHEMBL5764170
    • NTPIFVWREJZWBD-UHFFFAOYSA-N
    • 608143-12-0
    • DTXSID20591960
    • SB72151
    • MDL: MFCD08063208
    • Inchi: 1S/C9H5BrIN/c10-7-4-5-12-9-6(7)2-1-3-8(9)11/h1-5H
    • InChI Key: NTPIFVWREJZWBD-UHFFFAOYSA-N
    • SMILES: IC1=CC=CC2=C(C=CN=C21)Br

Computed Properties

  • Exact Mass: 332.86500
  • Monoisotopic Mass: 332.86501g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89000
  • LogP: 3.60190
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent